Cas no 638138-95-1 (2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid)

• Product Name: 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid
• CAS No: 638138-95-1
• MF: C₁₅H₁₅NO₄S₂
• MW: 337.413901567459
• CID: 6377032
• PubChem ID: 6529092
• Update Time: 2025-10-30

2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid
• 2-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• 3-Thiazolidineacetic acid, α-ethyl-5-[(2-methoxyphenyl)methylene]-4-oxo-2-thioxo-
• SR-01000013281
• AKOS016049360
• 638138-95-1
• (Z)-2-(5-(2-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid
• AKOS002183480
• F1567-0219
• SR-01000013281-1

• Inchi： 1S/C15H15NO4S2/c1-3-10(14(18)19)16-13(17)12(22-15(16)21)8-9-6-4-5-7-11(9)20-2/h4-8,10H,3H2,1-2H3,(H,18,19)/b12-8-
• InChI Key： OUGYQLWAOAEYQU-WQLSENKSSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC=CC=1OC)=O)C(C(=O)O)CC)=S

Computed Properties

• Exact Mass: 337.04425031g/mol
• Monoisotopic Mass: 337.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 518.9±60.0 °C(Predicted)
• pka: 3.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid

2-(5Z)-5-(2-Methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 638138-95-1, known as 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its structure, synthesis, properties, and recent advancements in its application.

The molecular structure of 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid is characterized by a thiazolidine ring system with a sulfanylidene group at position 2 and an oxo group at position 4. The presence of a methoxyphenyl substituent introduces additional complexity and functionality to the molecule. Recent studies have highlighted the importance of such structural motifs in modulating biological activity, particularly in enzyme inhibition and receptor binding.

One of the most notable aspects of this compound is its thiazolidine ring system, which has been extensively studied for its role in drug design. The thiazolidine moiety is known to exhibit significant pharmacokinetic properties, including improved bioavailability and reduced toxicity. Researchers have explored various synthetic routes to optimize the construction of this ring system, with particular emphasis on stereochemical control to ensure high purity and efficacy.

The methoxyphenyl substituent in the molecule plays a crucial role in enhancing its solubility and stability. This group also contributes to the molecule's ability to interact with biological targets, such as kinases and proteases. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various enzymes, paving the way for its potential use in therapeutic applications.

From a synthetic perspective, the preparation of 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thiazolidine ring through cyclization reactions and subsequent functionalization to introduce the methoxyphenyl group. Innovations in catalytic systems have significantly improved the yield and efficiency of these reactions.

The biological activity of this compound has been extensively investigated in recent years. Studies have demonstrated its potential as an enzyme inhibitor, particularly in pathways associated with inflammation and cancer. The sulfanylidene group has been identified as a critical determinant of its inhibitory activity, suggesting that modifications to this moiety could further enhance its therapeutic potential.

In addition to its pharmacological applications, 2-(5Z)-5-(2-methoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanoic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and sensors. Researchers are actively exploring methods to incorporate this compound into functional materials while maintaining its biological activity.

Recent breakthroughs in green chemistry have also influenced the synthesis and application of this compound. Environmentally friendly methodologies, such as biocatalysis and solvent-free reactions, are being employed to reduce the environmental footprint of its production. These advancements align with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 2-(5Z)-5-(2-methoxyphenyl)methylidene